1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide
Overview
Description
1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide, also known as FPPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a psychoactive drug that has been used for research purposes in the field of neuroscience. FPPP has been found to have potential applications in the study of various neurological and psychiatric disorders.
Mechanism of Action
1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide acts as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have various effects on the brain, including increased motivation, euphoria, and addiction. This compound has also been found to have some affinity for the serotonin transporter, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects on the brain. It has been shown to increase the release of dopamine in the nucleus accumbens, a region of the brain that is associated with reward and motivation. This compound has also been found to increase the activity of the mesolimbic dopamine system, which is involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide has several advantages for laboratory experiments. It is a potent and selective dopamine reuptake inhibitor, which makes it useful for studying the role of dopamine in various neurological and psychiatric disorders. However, this compound also has some limitations. It is a psychoactive drug that can have addictive properties, which may limit its use in some experiments. Additionally, the synthesis of this compound requires specialized equipment and expertise, which can make it challenging to produce.
Future Directions
There are several future directions for research on 1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide. One area of interest is the role of this compound in addiction and substance abuse. This compound has been found to have addictive properties, and further research is needed to understand the mechanisms underlying its addictive potential. Another area of interest is the potential therapeutic applications of this compound in the treatment of neurological and psychiatric disorders. This compound has been found to have potential applications in the treatment of depression, schizophrenia, and addiction, and further research is needed to explore these potential therapeutic uses.
Scientific Research Applications
1-(3-fluorobenzoyl)-N-propyl-4-piperidinecarboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to have an affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This compound has been used to study the role of dopamine in various neurological and psychiatric disorders, including addiction, depression, and schizophrenia.
Properties
IUPAC Name |
1-(3-fluorobenzoyl)-N-propylpiperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2O2/c1-2-8-18-15(20)12-6-9-19(10-7-12)16(21)13-4-3-5-14(17)11-13/h3-5,11-12H,2,6-10H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRLDLLWBPIBCRU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1CCN(CC1)C(=O)C2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.